- New halo acetamido and benzamidomethylpyridines, Organic Preparations and Procedures International, 1985, 17(1), 68-70
Cas no 96206-67-6 (5-Acetamido-2-bromo-3-picoline)
96206-67-6 structure
Product Name:5-Acetamido-2-bromo-3-picoline
CAS No:96206-67-6
MF:C8H9BrN2O
MW:229.073860883713
MDL:MFCD20231487
CID:1024737
PubChem ID:13467714
Update Time:2024-10-25
5-Acetamido-2-bromo-3-picoline Chemical and Physical Properties
Names and Identifiers
-
- N-(6-Bromo-5-methylpyridin-3-yl)acetamide
- 5-Acetamido-2-bromo-3-picoline
- N-(6-Bromo-5-methyl-3-pyridinyl)acetamide (ACI)
- MFCD20231487
- AKOS015910022
- BS-24688
- DTXSID30541592
- DB-253314
- CS-0083358
- 96206-67-6
- SCHEMBL21598663
- WDA20667
-
- MDL： MFCD20231487
- Inchi： 1S/C8H9BrN2O/c1-5-3-7(11-6(2)12)4-10-8(5)9/h3-4H,1-2H3,(H,11,12)
- InChI Key： SJELRIJOZZSNHS-UHFFFAOYSA-N
- SMILES： O=C(C)NC1C=C(C)C(Br)=NC=1
Computed Properties
- Exact Mass: 227.99000
- Monoisotopic Mass: 227.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Color/Form: NA
- Density: 1.5±0.1 g/cm3
- Melting Point: 188-191℃
- Boiling Point: 375.2±42.0 °C at 760 mmHg
- Flash Point: 156.6±28.7 °C
- PSA: 45.48000
- LogP: 2.76040
5-Acetamido-2-bromo-3-picoline Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
5-Acetamido-2-bromo-3-picoline Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Acetamido-2-bromo-3-picoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A143070-1g |
5-Acetamido-2-bromo-3-picoline |
96206-67-6 | 1g |
$104.00 | 2023-06-13 | ||
| TRC | A143070-5g |
5-Acetamido-2-bromo-3-picoline |
96206-67-6 | 5g |
$299.00 | 2023-06-13 | ||
| TRC | A143070-25g |
5-Acetamido-2-bromo-3-picoline |
96206-67-6 | 25g |
$626.00 | 2023-06-13 | ||
| TRC | A143070-100g |
5-Acetamido-2-bromo-3-picoline |
96206-67-6 | 100g |
$1860.00 | 2023-06-13 | ||
| Chemenu | CM176674-10g |
N-(6-Bromo-5-methylpyridin-3-yl)acetamide |
96206-67-6 | 95% | 10g |
$356 | 2021-08-05 | |
| Fluorochem | 211370-1g |
N-(6-Bromo-5-methylpyridin-3-yl)acetamide |
96206-67-6 | 95% | 1g |
￡100.00 | 2022-03-01 | |
| Fluorochem | 211370-5g |
N-(6-Bromo-5-methylpyridin-3-yl)acetamide |
96206-67-6 | 95% | 5g |
￡300.00 | 2022-03-01 | |
| abcr | AB311884-1 g |
5-Acetamido-2-bromo-3-picoline; 98% |
96206-67-6 | 1 g |
€178.00 | 2023-07-19 | ||
| abcr | AB311884-5 g |
5-Acetamido-2-bromo-3-picoline; 98% |
96206-67-6 | 5 g |
€450.00 | 2023-07-19 | ||
| Chemenu | CM176674-5g |
N-(6-Bromo-5-methylpyridin-3-yl)acetamide |
96206-67-6 | 95% | 5g |
$220 | 2022-06-09 |
5-Acetamido-2-bromo-3-picoline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium acetate , Sodium hydroxide , Hydrochloric acid Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Acetic anhydride ; 12 h, 100 °C
Reference
- Pyrazole derivatives as MALT1 inhibitors and their preparation, United States, , ,
5-Acetamido-2-bromo-3-picoline Raw materials
5-Acetamido-2-bromo-3-picoline Preparation Products
5-Acetamido-2-bromo-3-picoline Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
96206-67-6 (5-Acetamido-2-bromo-3-picoline) Related Products
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